Cas no 84102-75-0 (5-Cyanobenzofuran-2-carboxylic acid)
5-Cyanobenzofuran-2-carboxylic acid is a versatile heterocyclic compound featuring a benzofuran core substituted with a cyano group at the 5-position and a carboxylic acid moiety at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions, while the carboxylic acid allows for further derivatization via esterification or amidation. Its rigid benzofuran scaffold contributes to stability and potential applications in medicinal chemistry, such as kinase inhibitor development. The compound is typically handled under standard laboratory conditions, requiring protection from moisture for long-term storage.
84102-75-0 structure
Product Name:5-Cyanobenzofuran-2-carboxylic acid
CAS No:84102-75-0
MF:C10H5NO3
MW:187.151602506638
MDL:MFCD09837162
CID:60661
PubChem ID:10236054
Update Time:2025-06-08
5-Cyanobenzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyanobenzofuran-2-carboxylic acid
- 2-BENZOFURANCARBOXYLIC ACID, 5-CYANO-
- 5-Cyano-2-benzofurancarboxylic acid
- 5-Cyano-2-benzofurancarboxylic acid (ACI)
- 5-Cyano-2-benzo[b]furancarboxylic acid
- DB-075998
- 1-acetyl-5-bromo-2,3-dihydro-2-methyl-1H-Indole-7-sulfonyl chloride
- CS-12289
- 84102-75-0
- CS-0005546
- AC2068
- SY045690
- SCHEMBL1819421
- 5-cyanobenzofuran-2-carboxylicAcid
- AKOS000320426
- 5-CYANO-1-BENZOFURAN-2-CARBOXYLIC ACID
- AC-27186
- UJQXZANNFIHPGV-UHFFFAOYSA-N
- DTXSID00437034
- MFCD09837162
-
- MDL： MFCD09837162
- Inchi： 1S/C10H5NO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-4H,(H,12,13)
- InChI Key： UJQXZANNFIHPGV-UHFFFAOYSA-N
- SMILES： N#CC1C=C2C(OC(C(O)=O)=C2)=CC=1
Computed Properties
- Exact Mass: 187.026943022g/mol
- Monoisotopic Mass: 187.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Density: 1.47
5-Cyanobenzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C075105-50mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 50mg |
$ 435.00 | 2022-06-06 | ||
| TRC | C075105-100mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 100mg |
$ 725.00 | 2022-06-06 | ||
| TRC | C075105-250mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 250mg |
$ 1445.00 | 2022-06-06 | ||
| Alichem | A019096773-1g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 1g |
$725.04 | 2023-08-31 | |
| Alichem | A019096773-5g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 5g |
$1985.94 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-1g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 1g |
¥9589.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-5g |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 5g |
¥18759.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07585-250mg |
5-Cyanobenzofuran-2-carboxylic acid |
84102-75-0 | 95% | 250mg |
¥3679.0 | 2024-07-16 | |
| abcr | AB527061-250 mg |
5-Cyanobenzofuran-2-carboxylic acid; . |
84102-75-0 | 250MG |
€509.40 | 2023-07-11 | ||
| abcr | AB527061-1 g |
5-Cyanobenzofuran-2-carboxylic acid; . |
84102-75-0 | 1g |
€1,133.40 | 2023-07-11 |
5-Cyanobenzofuran-2-carboxylic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
84102-75-0 (5-Cyanobenzofuran-2-carboxylic acid) Related Products
- 77037-40-2(2-BENZOFURANCARBOXYLIC ACID, 4,6-DIMETHYL-)
- 84102-77-2(Methyl 5-cyanobenzofuran-2-carboxylate)
- 496-41-3(Benzofuran-2-carboxylic acid)
- 50779-65-2(6-methyl-1-benzofuran-2-carboxylic acid)
- 5656-67-7(naphtho2,1-bfuran-2-carboxylic Acid)
- 84102-76-1(ethyl 5-cyanobenzofuran-2-carboxylate)
- 5692-75-1
- 57662-03-0(4,5-Dimethylbenzofuran-2-carboxylic acid)
- 42933-44-8(5-Aminobenzofuran-2-carboxylic acid)
- 10242-09-8(5-methyl-1-benzofuran-2-carboxylic acid)
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